Cas no 7471-80-9 ( )

• Product Name: &nbsp
• CAS No: 7471-80-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 980024
• PubChem ID: 344404
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7471-80-9
• DTXSID80322459
• N-(2,5-diacetylphenyl)acetamide
• NSC401285
• NSC-401285
•  

• Inchi： 1S/C12H13NO3/c1-7(14)10-4-5-11(8(2)15)12(6-10)13-9(3)16/h4-6H,1-3H3,(H,13,16)
• InChI Key： GFMQPDXRTIZHCY-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C(C)=O)=CC=1NC(C)=O

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 469.4°C at 760 mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.566
• PSA: 63.24
• LogP: 2.12320